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Compound of Interest

2-Chloroacetohydrazide
Compound Name:

hydrochloride
CAS No.: 868-83-7
Cat. No.: B1584246

Get Quote

Spectroscopic Data Guide: 2-
Chloroacetohydrazide Hydrochloride &

Derivatives
Executive Summary: The "Goldilocks" Linker

2-Chloroacetohydrazide hydrochloride (CAS: 868-83-7) represents a critical intermediate in
the synthesis of nitrogenous heterocycles, particularly 1,3,4-oxadiazoles, thiadiazoles, and
triazines. In drug discovery, it serves as a "Goldilocks" electrophile—more reactive than simple
acetamides but significantly more stable and controllable than its bromo- or iodo-analogs.

This guide provides a validated spectroscopic atlas for the hydrochloride salt, distinguishing it
from its free base and establishing performance benchmarks against alternative
haloacetohydrazides.
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Chemical Profile & Physical Properties[1][2][3][4][5]
[6]

The hydrochloride salt is preferred over the free base for storage and handling due to its
resistance to oxidative dimerization and improved water solubility.

Property 2-Chloroacetohydrazide 2-Chloroacetohydrazide
HCI (Free Base)

CAS 868-83-7 140-49-8

Formula

MW 144.99 g/mol 108.53 g/mol

Appearance White crystalline solid White to pale yellow solid

Melting Point 160-163 °C (dec) 118-120 °C

Solubility High (Water, DMSO, MeOH) Mod.[1] (EtOH), Low (Water)

Stability High (Hygroscopic) Moderate (Light sensitive)

Spectroscopic Atlas

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-

is the standard solvent. The acidic environment of the HCI salt causes significant downfield
shifts and broadening of the hydrazide protons compared to the free base.

H NMR Data (400 MHz, DMSO-
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Position (ppm)

. . . Structural
Multiplicity Integration Assignment .
Insight

NH/NH 105-11.2

Proton
exchange
merges
amide/amine
Broad Singlet  3-4H signals;
highly
dependent on
concentration

/water.

CH 4.15—4.25

Deshielded
by adjacent
Cland
i Carbonyl.
Singlet 2H i

Sharp singlet
confirms no
vicinal

coupling.

Impurity 3.33

Common in
Broad - hygroscopic
HCI salts.

C NMR Data (100 MHz, DMSO-
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Position Assignment Notes
(ppm) 9

Typical amide

C=0 165.8 Carbonyl
carbonyl range.
Upfield shift relative to
bromo-analog (~35

CH 41.2 ppm) due to

-Methylene
electronegativity/shiel

ding balance.

Expert Note: In the free base, you would observe distinct signals for the amide NH (~9.8 ppm)

and the terminal amino

(~4.3 ppm). The collapse of these into a broad downfield signal is the primary
diagnostic for the successful formation of the hydrochloride salt.

Infrared Spectroscopy (FT-IR)

The salt formation dramatically alters the N-H stretching region.

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Frequency (

)

Assignment

Description

3200 — 2800

Very broad, multiple bands.
Characteristic of ammonium

salts (

), masking C-H stretches.

1680 — 1665

(Amide 1)

Strong intensity. Slight shift to
higher frequency vs free base

due to ionic field effects.

1540 - 1520

(Amide 11)

Bending vibration mixed with
C-N stretch.

780 - 700

Strong, sharp band.
Characteristic of alkyl

chlorides.

Mass Spectrometry (ESI-MS)

lonization Mode: Positive (+ESI)

o Parent lon: The salt dissociates instantly. You observe the protonated free base

« Isotopic Pattern: Distinct 3:1 ratio for

and
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m/z (Theoretical) lon Identity Fragmentation Logic

Protonated molecular ion

109.0/111.0

(Base Peak).

Loss of HCI (Often observed in
73.0/75.0 _

source fragmentation).

Characteristic chloromethyl
49.0/51.0

fragment.

Comparative Performance Analysis
Reactivity: Chloro- vs. Bromo- vs. lodo-

When synthesizing heterocycles (e.g., via Hantzsch thiazole synthesis), the choice of halogen

dictates the reaction kinetics and byproduct profile.

Feature 2-Chloro- 2-Bromo- 2-lodo-
Leaving Group Ability Poor (Slow) Good (Fast) Excellent (Very Fast)
] ) Room Temp or Mild
Reaction Temp Reflux often required Heat 0°C to Room Temp
ea
o High (Fewer side Low (Risk of bis-
Selectivity ) Moderate )
reactions) alkylation)
Storage Stability Months/Years Weeks (Dark/Cold) Days (Unstable)

Recommendation: Use 2-Chloroacetohydrazide when the substrate is sensitive to rapid
alkylation or when thermodynamic control is required. Use the Bromo- analog only if the
Chloro- variant fails to cyclize under reflux.

Stability: HCI Salt vs. Free Base

The free base of 2-chloroacetohydrazide is a nucleophile (hydrazide

) and an electrophile (
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) in the same molecule.

o Free Base Risk: Can undergo intermolecular self-alkylation (polymerization) upon long-term
storage.

e HCI Salt Solution: Protonation of the hydrazine moiety (
) deactivates the nucleophile, preventing self-reaction.

Experimental Protocols
Protocol: Synthesis of 2-Chloroacetohydrazide HCI

This protocol minimizes bis-alkylation by using excess hydrazine.

Reagents:

Ethyl chloroacetate (1.0 eq)

Hydrazine hydrate (1.5 - 2.0 eq)

Ethanol (Solvent)[2][3]

Conc. HCI / Diethyl Ether (for salt formation)
Step-by-Step:
o Preparation: Dissolve Hydrazine hydrate (20 mmol) in absolute ethanol (30 mL) at 0°C.

o Addition: Dropwise add Ethyl chloroacetate (10 mmol) over 30 minutes. Crucial: Keep
temperature <5°C to prevent double substitution.

e Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature for 2 hours. Monitor
by TLC (EtOAc:Hexane 1:1).

o Workup (Free Base): Evaporate solvent under reduced pressure. The residue is the crude
free base.
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o Salt Formation: Dissolve crude residue in minimum cold ethanol. Add 1.2 eq of HCI (4M in

dioxane or conc. agueous).
o Precipitation: Dilute with Diethyl Ether until turbidity appears. Cool to -20°C.
« |solation: Filter the white precipitate, wash with cold ether, and dry under vacuum.
Protocol: Spectroscopic Sample Prep
 NMR: Dissolve 5-10 mg in 0.6 mL DMSO-

. Shake well; if cloudy, sonicate (HCI salts can be slow to dissolve).
e |IR: Grind 2 mg sample with 100 mg dry KBr and press into a pellet. (Avoid Nujol mull as it

obscures C-H region).

Visualization: Synthesis & Decision Logic
Synthesis Pathway

Ethyl Chloroacetate EtOH, 0°C HCl/Dioxane 2-Chloroacetohydrazide
Slow Addition or HCI/Ether HCI Salt

(Electrophile)
\ 2-Chloroacetohydrazide Evcess Ester
/ (Free Base) L __or High Temp
Hydrazine Hydrate —  — T TTTm———__ I Bis-hydrazide
(Nucleophile)

Click to download full resolution via product page

Figure 1: Synthesis pathway highlighting the critical temperature control required to avoid the

bis-hydrazide impurity.

Halogen Selection Logic
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Target: Heterocycle Synthesis

(e.g., Thiazole)

Is Substrate
Thermally Stable?

Heat Sensitive

Use 2-Chloroacetohydrazide Use 2-Bromoacetohydrazide
(Better Selectivity, Lower Cost) (Higher Reactivity, Room Temp)

Click to download full resolution via product page

Figure 2: Decision matrix for selecting between Chloro- and Bromo- linkers based on substrate
stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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